2-Amino-5-(3-aminophenyl)isonicotinic acid, 95%

• IUPAC Name: 2-amino-5-(3-aminophenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H11N3O2/c13-8-3-1-2-7(4-8)10-6-15-11(14)5-9(10)12(16)17/h1-6H,13H2,(H2,14,15)(H,16,17)
• InChI Key: JKPPZGQONKULSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CN=C(C=C2C(=O)O)N
• Molecular Formula: C12H11N3O2
• DSSTOX Substance ID: DTXSID90686938
• Molecular Weight: 229.23 g/mol
• CAS RN: 1261996-01-3

Description

2-Amino-5-(3-aminophenyl)isonicotinic acid, also known as INA or INH, is an organic compound that is commonly used in scientific research. INA is an isomer of the more commonly known compound isonicotinic acid (INA). INA is an important compound in the field of organic chemistry and is used in a variety of laboratory experiments. It is an important intermediate for the synthesis of various compounds and has been used in a variety of applications such as drug synthesis, biochemistry, and materials science.

Scientific Research Applications

2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% has been used in a variety of scientific research applications. It is an important intermediate in the synthesis of drugs and other organic compounds. It has also been used in the synthesis of materials such as polymers and nanomaterials. Additionally, 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% has been used in the study of biochemical and physiological processes, such as enzyme kinetics and signal transduction.

Mechanism of Action

The mechanism of action of 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% is not fully understood. However, it is known that 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% is an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in the transmission of nerve impulses. By inhibiting AChE, 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% increases the amount of acetylcholine available, which can have a variety of effects on the body.
Biochemical and Physiological Effects
The effects of 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% on the body depend on the dose and route of administration. At low doses, 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% can act as an antioxidant and protect cells from damage caused by free radicals. At higher doses, 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% can act as an inhibitor of acetylcholinesterase, leading to increased levels of acetylcholine in the body. This can have a variety of effects, including increased alertness, improved memory and learning, and increased muscle strength.

Advantages and Limitations for Lab Experiments

The use of 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% in laboratory experiments has several advantages. 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% is a relatively inexpensive compound, and it is easy to synthesize. Additionally, 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% is stable and can be stored for extended periods of time without degradation. However, 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% can be toxic if ingested, and it should be handled with caution in the laboratory.

Future Directions

There are a variety of potential future directions for the use of 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% in scientific research. 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% could be used as a drug delivery system, as it can be used to target specific areas of the body with drugs. Additionally, 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% could be used in the development of materials such as polymers and nanomaterials. Finally, 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% could be used in the study of biochemical and physiological processes, such as enzyme kinetics and signal transduction.

Synthesis Methods

2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% can be synthesized from isonicotinic acid (2-Amino-5-(3-aminophenyl)isonicotinic acid, 95%) by a process known as aminization. This process involves the reaction of isonicotinic acid with an amine, such as ammonia or an amine salt. The reaction produces a mixture of 2-Amino-5-(3-aminophenyl)isonicotinic acid, 95% and its diastereomers. The diastereomers are separated by chromatographic techniques such as high-performance liquid chromatography (HPLC) or thin-layer chromatography (TLC).